Cas no 425-22-9 (4-Heptanone,1,1,1,2,2,3,3-heptafluoro-)

4-Heptanone,1,1,1,2,2,3,3-heptafluoro- structure
425-22-9 structure
Product Name:4-Heptanone,1,1,1,2,2,3,3-heptafluoro-
CAS No:425-22-9
MF:C7H7F7O
MW:240.118706941605
CID:335196
PubChem ID:238294
Update Time:2025-04-19

4-Heptanone,1,1,1,2,2,3,3-heptafluoro- Chemical and Physical Properties

Names and Identifiers

    • 4-Heptanone,1,1,1,2,2,3,3-heptafluoro-
    • 1,1,1,2,2,3,3-heptafluoroheptan-4-one
    • NSC-42608
    • DTXSID10895222
    • NS00109318
    • UFFMDNJCTCOCIX-UHFFFAOYSA-N
    • NSC42608
    • SCHEMBL11542324
    • 425-22-9
    • Inchi: 1S/C7H7F7O/c1-2-3-4(15)5(8,9)6(10,11)7(12,13)14/h2-3H2,1H3
    • InChI Key: UFFMDNJCTCOCIX-UHFFFAOYSA-N
    • SMILES: FC(C(CCC)=O)(C(C(F)(F)F)(F)F)F

Computed Properties

  • Exact Mass: 240.03851
  • Monoisotopic Mass: 240.039
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 242
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • Density: 1.337
  • Boiling Point: 113°Cat760mmHg
  • Flash Point: 35.2°C
  • Refractive Index: 1.319
  • PSA: 17.07
  • LogP: 3.18850
Recommended suppliers
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.